![molecular formula C17H13N3O3S B4405343 2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide](/img/structure/B4405343.png)
2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide
Overview
Description
2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide, also known as MNTB, is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound belongs to the thiazole family of compounds and has shown promising results in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. For example, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In a study conducted by Liu et al., this compound was shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. In addition, this compound has also been shown to inhibit the activity of certain enzymes such as HDACs and DNA methyltransferases (DNMTs).
Advantages and Limitations for Lab Experiments
One advantage of using 2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for its target proteins and enzymes, which makes it an ideal compound for studying their biological functions. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide. One direction is to further investigate its mechanism of action and identify its target proteins and enzymes. Another direction is to study its potential use in combination with other drugs for the treatment of various diseases. In addition, the development of this compound analogs with improved potency and selectivity may also be a promising direction for future research.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential in the treatment of various diseases. Its high potency and specificity make it an ideal compound for studying the biological functions of certain proteins and enzymes. However, its potential toxicity may limit its use in certain experiments. Further research is needed to fully understand its mechanism of action and identify its target proteins and enzymes.
Scientific Research Applications
2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide has been extensively studied for its potential use in the treatment of various diseases such as cancer, inflammation, and infectious diseases. In a study conducted by Zhang et al., this compound was shown to inhibit the growth of cancer cells in vitro and in vivo. Another study by Liu et al. demonstrated that this compound has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has also been shown to have antibacterial and antifungal properties.
properties
IUPAC Name |
2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O3S/c1-11-5-2-3-8-14(11)16(21)19-17-18-15(10-24-17)12-6-4-7-13(9-12)20(22)23/h2-10H,1H3,(H,18,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPBZAEPHVKPYTE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.